Cas no 97720-42-8 (4-tert-butyl-1-ethynyl-2,6,7-trioxabicyclo[2.2.2]octane)

• Product Name: 4-tert-butyl-1-ethynyl-2,6,7-trioxabicyclo[2.2.2]octane
• CAS No: 97720-42-8
• MF: C₁₁H₁₆O₃
• MW: 196.242943763733
• CID: 1989437
• PubChem ID: 175762
• Update Time: 2025-04-21

4-tert-butyl-1-ethynyl-2,6,7-trioxabicyclo[2.2.2]octane Chemical and Physical Properties

Names and Identifiers

• 4-tert-butyl-1-ethynyl-2,6,7-trioxabicyclo[2.2.2]octane
• 1-tert-butyl-4-ethynyl-3,5,8-trioxabicyclo[2.2.2]octane
• Orthopropiolic acid, cyclic ester with 2-tert-butyl-2-(hydroxymethyl)-1,3-propanediol
• DTXCID60165700
• 2,6,7-Trioxabicyclo(2.2.2)octane, 4-(1,1-dimethylethyl)-1-ethynyl-
• DTXSID10243209
• 97720-42-8
• 1-Ethynyl-4-tert-butylbicycloorthocarboxylate

• Inchi： 1S/C11H16O3/c1-5-11-12-6-10(7-13-11,8-14-11)9(2,3)4/h1H,6-8H2,2-4H3
• InChI Key： MIKOLWYFKPQXQJ-UHFFFAOYSA-N
• SMILES： O1C2(C#C)OCC(CO2)(C1)C(C)(C)C

Computed Properties

• Exact Mass: 196.11
• Monoisotopic Mass: 196.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• Density: 1.1
• Boiling Point: 216.5°C at 760 mmHg
• Flash Point: 69.8°C
• Refractive Index: 1.495